Cas no 1806448-05-4 (3-(3-Chloropropyl)-5-fluorobenzyl chloride)

• Product Name: 3-(3-Chloropropyl)-5-fluorobenzyl chloride
• CAS No: 1806448-05-4
• MF: C₁₀H₁₁Cl₂F
• MW: 221.098744630814
• CID: 4980484
• Update Time: 2025-08-03

3-(3-Chloropropyl)-5-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(3-Chloropropyl)-5-fluorobenzyl chloride

• Inchi： 1S/C10H11Cl2F/c11-3-1-2-8-4-9(7-12)6-10(13)5-8/h4-6H,1-3,7H2
• InChI Key： CELBCAIVTAXGOZ-UHFFFAOYSA-N
• SMILES： ClCCCC1C=C(C=C(CCl)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.6
• Topological Polar Surface Area: 0

Additional information on 3-(3-Chloropropyl)-5-fluorobenzyl chloride

3-(3-Chloropropyl)-5-fluorobenzyl chloride (CAS No. 1806448-05-4)

3-(3-Chloropropyl)-5-fluorobenzyl chloride (CAS No. 1806448-05-4) is a versatile organic compound with significant applications in the fields of material science, pharmaceuticals, and advanced chemical synthesis. This compound, characterized by its unique structure featuring a fluorine atom at the 5-position of the benzene ring and a chloropropyl group attached to the benzyl position, has garnered attention due to its potential in creating advanced materials and drug delivery systems.

Recent studies have highlighted the importance of fluorinated aromatic compounds in enhancing the properties of polymers and small molecules. The presence of the fluorine atom in 3-(3-Chloropropyl)-5-fluorobenzyl chloride contributes to its high thermal stability and chemical resistance, making it an ideal candidate for applications requiring durability under harsh conditions. Additionally, the chloropropyl group introduces reactivity, enabling this compound to participate in various nucleophilic substitution reactions, which are pivotal in organic synthesis.

The synthesis of 3-(3-Chloropropyl)-5-fluorobenzyl chloride typically involves multi-step processes that require precise control over reaction conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, making it more accessible for industrial applications. Researchers have also explored the use of green chemistry principles to minimize environmental impact during its production.

In terms of applications, 3-(3-Chloropropyl)-5-fluorobenzyl chloride has shown promise in the development of advanced polymers with tailored properties. For instance, its ability to undergo polymerization under specific conditions has led to the creation of materials with enhanced mechanical strength and thermal resistance. These materials are being considered for use in aerospace and automotive industries where durability is paramount.

Moreover, this compound has found relevance in drug design and discovery. Its structure allows for functionalization at multiple sites, enabling the creation of bioactive molecules with potential therapeutic applications. Recent studies have explored its role as a precursor in the synthesis of antiviral agents and anticancer drugs, underscoring its importance in medicinal chemistry.

The unique combination of fluorine's electron-withdrawing effects and the reactivity introduced by the chloropropyl group makes 3-(3-Chloropropyl)-5-fluorobenzyl chloride a valuable building block in organic synthesis. Its ability to participate in a wide range of reactions, including nucleophilic substitutions, additions, and coupling reactions, has made it a cornerstone in modern chemical research.

As research continues to uncover new applications for 3-(3-Chloropropyl)-5-fluorobenzyl chloride, its role in advancing materials science and pharmaceuticals is expected to grow significantly. With ongoing developments in synthetic methodologies and application-specific modifications, this compound is poised to contribute even more effectively to various industries in the coming years.